Cas no 25986-23-6 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,4aR,4bR,10aR)-)

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,4aR,4bR,10aR)- structure
25986-23-6 structure
Product Name:1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,4aR,4bR,10aR)-
CAS No:25986-23-6
MF:C40H58CuO4
MW:666.432134151459
CID:276502
PubChem ID:67383967
Update Time:2025-04-19

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,4aR,4bR,10aR)- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,4aR,4bR,10aR)-
    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper(2+) salt (2:1), (1R,
    • copper,1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
    • Caswell No. 228
    • Copper bis(1R-(1alpha,4aalpha,4bbeta,10abeta))-1,2,3,4,4a,5,6,10,10a-decahydro-7-isopropyl-1,4a-dimethylphenanthren-1-carboxylate
    • copper(2+) diabieta-7,13-dien-18-oate
    • EPA Pesticide Chemical Code 023301
    • 1-PHENANTHRENECARBOXYLIC ACID, 1,2,3,4,4A,4B,5,6,10,10A-DECAHYDRO-1,4A-DIMETHYL-7-(1-METHYLETHYL)-, COPPER(2+) SALT (2:1), (1R,4AR,4BR,10AR)-
    • Cupric abietate
    • DTXSID10948888
    • COPPER(II) ABIETATE
    • 25986-23-6
    • COPPER ABIETATE
    • SCHEMBL2373053
    • ABIETIC ACID, COPPER(2+) SALT
    • EINECS 247-393-7
    • UNII-7D2Y8X4687
    • 7D2Y8X4687
    • PODOCARPA-7,13-DIEN-15-OIC ACID, 13-ISOPROPYL-, COPPER(2+) SALT
    • Inchi: 1S/2C20H30O2.Cu/c2*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h2*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;+2/p-2/t2*16-,17+,19+,20+;/m00./s1
    • InChI Key: BCYMZMFCJMHEBD-JHZYRPMRSA-L
    • SMILES: [Cu+2].[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

  • Exact Mass: 665.363111
  • Monoisotopic Mass: 665.363111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 2
  • Complexity: 536
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Boiling Point: 439.5°Cat760mmHg
  • Flash Point: 208.1°C
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